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Frequently Asked Questions

Q1: What was the main data gap identified for cyazofamid in the EFSA Article 12 MRL review? The
main data gap identified was related to information on freezer storage conditions for the residue trials

conducted on potatoes, tomatoes, and cucurbits with edible and inedible peel [1].

Q2: Was this data gap successfully addressed? Yes. The applicant, ISK Biosciences Europe N.V.,
submitted a request to evaluate the confirmatory data. The European Food Safety Authority (EFSA)
concluded that the data gap was satisfactorily addressed. The new information provided did not require a

revision of the risk assessment performed for cyazofamid [1].

Q3: How can I study the metabolism of cyazofamid in a model system? The soil fungus Cunninghamella
elegans is a recognized model for predicting mammalian metabolism. The experimental protocol below,

based on a published study, details how to incubate cyazefamid with this fungus to identify its metabolites

[2].
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Experimental Protocol: Microbial Metabolism of
Cyazofamid

This methodology is adapted from a study investigating the formation of microbial metabolites from

cyazofamid by the soil fungus Cunninghamella elegans [2].

1. Materials and Microorganism

e Fungus: Cunninghamella elegans (e.g., strain ATCC 36112).

e Culture Media: Potato Dextrose Agar (PDA) for culture maintenance; Potato Dextrose Broth (PDB)
for liquid culture.

¢ Incubation: Conduct liquid cultures at 27°C with shaking at 200 rpm [2].

2. Incubation and Extraction

¢ Inoculate 10 mL of a 2-day-old seed culture into 250 mL of fresh PDB.

e Supplement the culture with cyazofamid (e.g., 1 mg in 250 pL acetonitrile).

¢ Incubate the mixture for up to 10 days. Include control experiments with sterilized medium or without
cyazofamid.

e Extract 10 mL culture samples (taken at intervals such as 0, 1, 2, 3, 5, 7, and 10 days) twice with 20
mL of ethyl acetate.

e Combine the extracts, dry them under pressure at 40°C, and re-dissolve in 1 mL of acetonitrile for
analysis [2].

3. Analysis and Metabolite Identification

e HPLC Analysis: Use a C18 column with a mobile phase of 0.1% formic acid in water and 0.1%
formic acid in acetonitrile. Employ a gradient elution and detect at 280 nm [2].

¢ Metabolite Identification: Use LC-MS/MS (in ESI-positive mode) and NMR spectroscopy for
definitive metabolite identification [2].

Quantitative Data on Cyazofamid and Metabolite CCIM

The table below summarizes key quantitative data on the dissipation of cyazefamid and its major metabolite,

CCIM, during the wine-making process, based on a 2020 study. The Processing Factor (PF) is the ratio of the
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residue in the processed product to the residue in the raw product; a PF < 1 indicates a reduction in residue

[3].

. Processing .
Processing Half-Life -
Compound Factor (PF) . Key Finding
Step (Fermentation)
Range
Cyazofamid Overall 0.003 - 0.025 46.2 - 63.0 hours Dissipates rapidly during
Process fermentation; whole process
significantly reduces residues
[3].
CCIM Overall 0.039 - 0.067 Not specified Residues decrease over time;
Process whole process significantly

reduces residues [3].

Recovery Data for Analytical Methods (HPLC-MS/MS) [3]:

e Cyazofamid: Mean recoveries ranged from 83% to 113% in grapes and wine, with RSDs < 6.6%.
e CCIM: Mean recoveries ranged from 80% to 98% in grapes and wine, with RSDs < 6.4%.
e LOQ: The Limit of Quantification for both compounds in various matrices was 5 pg/kg.

Metabolic Pathway & Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the metabolic pathway of cyazofamid and the

experimental workflow for its study. The DOT scripts are provided for your use.

Metabolic Pathway of Cyazofamid

Cyazofamid

Oxidation

Degradation
Oxidation

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7070920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7070920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7070920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7070920/
https://www.smolecule.com/products/s633182?utm_src=pdf-body
https://www.smolecule.com/products/s633182?utm_src=pdf-body
https://www.smolecule.com/products/s633182?utm_src=pdf-body
https://www.smolecule.com/products/s633182?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Diagram 1: Proposed metabolic pathway of cyazefamid by C. elegans, showing oxidation to CCHS and

degradation to CHCN, which is further oxidized to CCBA [2].
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Diagram 2: The workflow for studying cyazofamid metabolism, from culture preparation to metabolite

identification.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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